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Compound of Interest

Compound Name: Boc-Orn-OH

Cat. No.: B557151 Get Quote

A Researcher's Guide to Cost-Effective Boc-Orn-
OH Procurement
For researchers, scientists, and drug development professionals, the procurement of high-

quality reagents is a critical factor in the success of experimental work. Boc-L-ornithine (Boc-
Orn-OH) is a key building block in peptide synthesis and the development of peptidomimetics.

However, navigating the landscape of chemical suppliers to find the most cost-effective option

without compromising on quality can be a significant challenge. This guide provides a

comparative analysis of Boc-Orn-OH from various suppliers, offering a quantitative cost

comparison alongside essential quality assessment protocols to aid in making informed

purchasing decisions.

Supplier Cost and Specification Comparison
To evaluate the cost-effectiveness of different Boc-Orn-OH suppliers, a survey of publicly

available pricing and product specifications was conducted. The data collected is summarized

in the table below, with prices standardized to a cost-per-gram basis to facilitate direct

comparison across different package sizes. It is important to note that prices are subject to

change and may not include shipping and handling fees.
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Supplier
Product
Number

Purity
Available
Quantities

Price (USD)
Cost per
Gram (USD)

ChemPep 112101 Not Specified 5g, 25g

$105.00 (5g),

$293.00

(25g)

$21.00 (5g),

$11.72 (25g)

Chem-Impex 01272 Not Specified
1g, 5g, 25g,

100g

$18.53 (1g),

$69.20 (5g),

$227.64

(25g),

$782.77

(100g)

$18.53 (1g),

$13.84 (5g),

$9.11 (25g),

$7.83 (100g)

Aapptec ABO101 Not Specified 5g, 25g $40.00 (5g) $8.00 (5g)

Bachem N/A Not Specified 1g
$100.18 (1g)

[1]
$100.18 (1g)

Sigma-

Aldrich
15565 ≥98% (TLC) 5g

~$54.00

(converted

from INR)

~$10.80 (5g)

Note: Prices are based on data accessed in late 2025 and are for informational purposes only.

Please refer to the suppliers' websites for the most current pricing.

Experimental Protocols for Quality Assessment
Ensuring the quality of Boc-Orn-OH is paramount for its successful application in research and

development. Below are detailed experimental protocols for key analytical techniques to verify

the purity and identity of the purchased material.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To quantitatively determine the purity of Boc-Orn-OH.

Materials:
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Boc-Orn-OH sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Trifluoroacetic acid (TFA)

HPLC system with a C18 column and UV detector

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Sample Preparation:

Dissolve a small amount of Boc-Orn-OH in the initial mobile phase composition (e.g., 90%

A, 10% B) to a concentration of approximately 1 mg/mL.

HPLC Conditions:

Column: Standard C18 column (e.g., 4.6 x 250 mm, 5 µm)

Gradient: A linear gradient from 10% to 90% Mobile Phase B over 20 minutes.

Flow Rate: 1.0 mL/min

Detection: UV absorbance at 210 nm

Injection Volume: 10 µL

Data Analysis:

Integrate the peak areas of all components in the chromatogram. The purity is calculated

as the percentage of the main peak area relative to the total area of all peaks.
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Thin-Layer Chromatography (TLC) for Rapid Purity
Check
Objective: To qualitatively assess the purity of Boc-Orn-OH and detect the presence of major

impurities.

Materials:

Boc-Orn-OH sample

TLC plate (silica gel 60 F254)

Mobile Phase: A mixture of n-butanol, acetic acid, and water in a 4:1:1 (v/v/v) ratio.

Ninhydrin stain

Developing chamber

Heat gun

Procedure:

Sample Preparation: Dissolve a small amount of Boc-Orn-OH in methanol to a

concentration of approximately 1 mg/mL.

Spotting: Apply a small spot of the sample solution to the baseline of the TLC plate.

Development: Place the TLC plate in a developing chamber saturated with the mobile phase

and allow the solvent front to move up the plate.

Visualization: After the solvent front has reached the desired height, remove the plate, mark

the solvent front, and dry it. Visualize the spots by staining with ninhydrin and gentle heating.

Analysis: A single spot indicates a high degree of purity. The presence of multiple spots

suggests the presence of impurities. The retention factor (Rf) of the main spot can be

calculated and compared to a standard if available.
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Visualizing Workflows and Decision-Making
To further aid in the evaluation process, the following diagrams illustrate the experimental

workflow for quality assessment and a logical approach to supplier selection.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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